(R)-1-((5-Bromo-6-methylpyridin-2-yl)amino)propan-2-ol

• IUPAC Name: (2R)-1-[(5-bromo-6-methylpyridin-2-yl)amino]propan-2-ol
• InChI: InChI=1S/C9H13BrN2O/c1-6(13)5-11-9-4-3-8(10)7(2)12-9/h3-4,6,13H,5H2,1-2H3,(H,11,12)/t6-/m1/s1
• InChI Key: OLCCMMRELVLAOS-ZCFIWIBFSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)NCC(C)O)Br
• Isomeric SMILES: CC1=C(C=CC(=N1)NC[C@@H](C)O)Br
• Molecular Formula: C9H13BrN2O
• Molecular Weight: 245.12 g/mol

Description

(R)-1-((5-Bromo-6-methylpyridin-2-yl)amino)propan-2-ol, also known as BRD 3168, is a chemical compound that has gained significant attention in scientific research. This compound belongs to the class of beta-adrenergic receptor agonists and has potential applications in various fields such as drug discovery, pharmaceuticals, and medical research.

Mechanism of Action

(R)-1-((5-Bromo-6-methylpyridin-2-yl)amino)propan-2-ol 3168 acts as a selective beta-adrenergic receptor agonist that stimulates the beta-2 adrenergic receptor. This activation leads to various downstream signaling pathways, including the activation of adenylate cyclase, which results in an increase in cyclic adenosine monophosphate (cAMP) levels. The increase in cAMP levels leads to the activation of protein kinase A, which phosphorylates various proteins, resulting in the physiological effects of this compound 3168.
Biochemical and Physiological Effects:
This compound 3168 has been shown to have various biochemical and physiological effects. It has been shown to increase the production of cAMP, which leads to the relaxation of smooth muscle cells in the lungs, resulting in bronchodilation. This compound also increases lipolysis, which leads to the breakdown of fat cells, resulting in increased energy expenditure. Additionally, this compound 3168 has been shown to increase glucose uptake and glycogenolysis, resulting in increased energy production.

Advantages and Limitations for Lab Experiments

(R)-1-((5-Bromo-6-methylpyridin-2-yl)amino)propan-2-ol 3168 has several advantages for lab experiments. It is a potent and selective beta-adrenergic receptor agonist, which allows for specific targeting of the beta-2 adrenergic receptor. This compound is also stable and can be easily synthesized and purified, making it an ideal candidate for research studies. However, one of the limitations of using this compound 3168 in lab experiments is its potential toxicity, which can lead to adverse effects on cell viability and function.

Future Directions

The potential applications of (R)-1-((5-Bromo-6-methylpyridin-2-yl)amino)propan-2-ol 3168 in scientific research are vast. Further studies are needed to determine its role in various physiological processes and disease states. Additionally, the development of novel drugs based on this compound 3168 could lead to the discovery of new therapeutics for the treatment of various diseases such as obesity, diabetes, and cardiovascular disease. Further studies are also needed to determine the long-term effects of this compound 3168 on cell viability and function, which could have significant implications for its use in clinical settings.
Conclusion:
In conclusion, this compound 3168 is a chemical compound that has significant potential applications in scientific research. Its selective targeting of the beta-2 adrenergic receptor and its various physiological effects make it an ideal candidate for the development of novel drugs for the treatment of various diseases. Further studies are needed to determine its full potential and limitations in research and clinical settings.

Synthesis Methods

The synthesis of (R)-1-((5-Bromo-6-methylpyridin-2-yl)amino)propan-2-ol 3168 involves the reaction of 5-bromo-6-methylpyridin-2-amine with (R)-2-amino-1-propanol in the presence of a catalyst. The reaction is carried out under specific conditions, and the product is purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

(R)-1-((5-Bromo-6-methylpyridin-2-yl)amino)propan-2-ol 3168 has been extensively studied for its potential applications in various scientific fields. It has been shown to have a significant impact on the beta-adrenergic receptor, which plays a vital role in various physiological processes such as cardiovascular function, metabolism, and thermogenesis. This compound has been used in the development of novel drugs for the treatment of various diseases such as asthma, chronic obstructive pulmonary disease, and heart failure.